Carbamic acid, N-((1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-(((1S)-1-phenylethyl)amino)ethyl)-, 2-benzofuranylmethyl ester

• CAS No.: 158991-23-2
• Molecular Formula: C30H29N3O4
• Molecular Weight: 495.6 g/mol
• IUPAC Name: 1-benzofuran-2-ylmethyl N-[(2R)-3-(1H-indol-3-yl)-2-methyl-1-oxo-1-[[(1S)-1-phenylethyl]amino]propan-2-yl]carbamate
• InChI: InChI=1S/C30H29N3O4/c1-20(21-10-4-3-5-11-21)32-28(34)30(2,17-23-18-31-26-14-8-7-13-25(23)26)33-29(35)36-19-24-16-22-12-6-9-15-27(22)37-24/h3-16,18,20,31H,17,19H2,1-2H3,(H,32,34)(H,33,35)/t20-,30+/m0/s1
• InChI Key: IVIQHHCTWSXXCT-WENCNXQZSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC(=O)[C@@](C)(CC2=CNC3=CC=CC=C32)NC(=O)OCC4=CC5=CC=CC=C5O4
• SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)(CC2=CNC3=CC=CC=C32)NC(=O)OCC4=CC5=CC=CC=C5O4
• Synonyms: ((2-benzofuran)-CH2OCO)-(R)-alpha-MeTrp-(S)-NHCH(CH3)Ph; 2-benzofuranylmethoxycarbonyl-alpha-methyltryptophan-N-(1-phenylethyl)amide; PD 154075; PD-154075

Description

This compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of neuropathic pain and inflammatory conditions .

Preparation Methods

The synthesis of CI-1021 involves several steps, starting with the preparation of the key intermediate compounds. The synthetic route typically includes the following steps:

Formation of the Indole Derivative: The indole derivative is synthesized through a series of reactions involving the condensation of indole with various reagents.

Formation of the Benzofuran Derivative: The benzofuran derivative is prepared through a series of reactions involving the cyclization of appropriate precursors.

Coupling of Intermediates: The indole and benzofuran derivatives are then coupled together using suitable coupling agents under controlled conditions to form the final product, CI-1021.

Chemical Reactions Analysis

CI-1021 undergoes various chemical reactions, including:

Oxidation: CI-1021 can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed on CI-1021 to yield reduced forms of the compound.

Substitution: CI-1021 can undergo substitution reactions where specific functional groups are replaced with other groups.

Hydrolysis: CI-1021 can be hydrolyzed under acidic or basic conditions to yield its constituent components.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for hydrolysis. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: CI-1021 is used as a model compound in studies involving neurokinin-1 receptor antagonists.

Biology: CI-1021 is used in biological studies to understand the role of neurokinin-1 receptors in various physiological processes.

Medicine: CI-1021 has shown promise in the treatment of neuropathic pain and inflammatory conditions.

Industry: CI-1021 is used in the pharmaceutical industry for the development of new drugs targeting neurokinin-1 receptors.

Mechanism of Action

CI-1021 exerts its effects by selectively binding to and blocking neurokinin-1 receptors. These receptors are involved in the transmission of pain signals and inflammatory responses. By blocking these receptors, CI-1021 reduces the perception of pain and inflammation. The molecular targets of CI-1021 include neurokinin-1 receptors located in the central and peripheral nervous systems .